Cas no 10180-89-9 ((1S,2S,6S,10R,12R,14S)-14-Methyl-5,9-dimethylidene-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradecan-4-one)

• Product Name: (1S,2S,6S,10R,12R,14S)-14-Methyl-5,9-dimethylidene-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradecan-4-one
• CAS No: 10180-89-9
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 210243
• PubChem ID: 11118339
• Update Time: 2024-02-29

(1S,2S,6S,10R,12R,14S)-14-Methyl-5,9-dimethylidene-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradecan-4-one Chemical and Physical Properties

Names and Identifiers

• Oxireno[2,3]azuleno[4,5-b]furan-2(3H)-one,decahydro-8a-methyl-3,6-bis(methylene)-, (3aS,6aR,7aR,8aS,8bS,8cS)-
• Estafietin
• (-)-Estafiatin
• Estafiatin
• Estafiatine
• Oxireno[2,3]azuleno[4,5-b]furan-2(3H)-one,decahydro-8a-methyl-3,6-bis(methylene)-, [3aS-(3aa,6aa,7ab,8ab,8ba,8cb)]-
• Staphiatin (7CI)
• (1S,2S,6S,10R,12R,14S)-14-Methyl-5,9-dimethylidene-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradecan
• 10180-89-9
• (1S,2S,6S,10R,12R,14S)-14-methyl-5,9-dimethylidene-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradecan-4-one
• NS00094040
• (1S,2S,6S,10R,12R,14S)-14-Methyl-5,9-dimethylidene-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradecan-4-one

• Inchi： 1S/C15H18O3/c1-7-4-5-9-8(2)14(16)17-13(9)12-10(7)6-11-15(12,3)18-11/h9-13H,1-2,4-6H2,3H3/t9-,10-,11+,12-,13-,15+/m0/s1
• InChI Key： MFXYIKGJSJSAJT-MRWSCNBVSA-N
• SMILES： O1[C@@H]2C[C@H]3C(=C)CC[C@H]4C(=C)C(=O)O[C@@H]4[C@H]3[C@]12C

Computed Properties

• Exact Mass: 246.125594432g/mol
• Monoisotopic Mass: 246.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8
• XLogP3: 1.817

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianolides and derivatives